molecular formula C15H23NO2 B8650514 3-Ethylhexahydro-1-methyl-3-(3-oxo-1-cyclohexen-1-yl)-2H-azepin-2-one CAS No. 71556-77-9

3-Ethylhexahydro-1-methyl-3-(3-oxo-1-cyclohexen-1-yl)-2H-azepin-2-one

Cat. No.: B8650514
CAS No.: 71556-77-9
M. Wt: 249.35 g/mol
InChI Key: PHWHMJKWJICNLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethylhexahydro-1-methyl-3-(3-oxo-1-cyclohexen-1-yl)-2H-azepin-2-one is a useful research compound. Its molecular formula is C15H23NO2 and its molecular weight is 249.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

71556-77-9

Molecular Formula

C15H23NO2

Molecular Weight

249.35 g/mol

IUPAC Name

3-ethyl-1-methyl-3-(3-oxocyclohexen-1-yl)azepan-2-one

InChI

InChI=1S/C15H23NO2/c1-3-15(12-7-6-8-13(17)11-12)9-4-5-10-16(2)14(15)18/h11H,3-10H2,1-2H3

InChI Key

PHWHMJKWJICNLX-UHFFFAOYSA-N

Canonical SMILES

CCC1(CCCCN(C1=O)C)C2=CC(=O)CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2 molar solution of isopropylmagnesium bromide in ether (70 ml) was treated with 3-ethyl-hexahydro-1-methyl-2H-azepin-2-one (21.7 g, Aust. J. Chem. 1976, 29 2651) in THF (20 ml) and the mixture treated dropwise with diisopropylamine (19.6 ml) (exothermic). The reaction mixture was stirred for 2 hours then treated dropwise with 3-methoxy-2-cyclohexenone (12.6 g) in THF (20 ml). After stirring for 2 hours the reaction mixture was poured onto cold 2 N HCl (250 ml). After 10 minutes the mixture was extracted with dichloromethane (2×300 ml), the combined organic phases washed with saturated aqueous NaHCO3 solution and dried (MgSO4). Removal of the solvents under reduced pressure followed by distillation gave the title compound as a viscous oil (Bpt 155°-160° C./0.1 mm) (13 g). Redistillation (154°-158° C./0.07 mm) gave analytically pure material.
[Compound]
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solution
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0 (± 1) mol
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21.7 g
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70 mL
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20 mL
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12.6 g
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20 mL
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250 mL
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